Cas no 79133-90-7 (1,4,8,11-Tetraazacyclotetradecane-1-acetonitrile, 4,8,11-trimethyl-)

• Product Name: 1,4,8,11-Tetraazacyclotetradecane-1-acetonitrile, 4,8,11-trimethyl-
• CAS No: 79133-90-7
• MF: C₁₅H₃₁N₅
• MW: 281.440142869949
• CID: 533309
• PubChem ID: 12695778
• Update Time: 2025-04-19

1,4,8,11-Tetraazacyclotetradecane-1-acetonitrile, 4,8,11-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraazacyclotetradecane-1-acetonitrile, 4,8,11-trimethyl-
• 2-(4,8,11-trimethyl-1,4,8,11-tetrazacyclotetradec-1-yl)acetonitrile
• DTXSID40507169
• AKOS016035636
• (4,8,11-Trimethyl-1,4,8,11-tetraazacyclotetradecan-1-yl)acetonitrile
• 79133-90-7

• Inchi： 1S/C15H31N5/c1-17-7-4-8-19(3)14-15-20(11-6-16)10-5-9-18(2)13-12-17/h4-5,7-15H2,1-3H3
• InChI Key： CKMPWIMUENUTLR-UHFFFAOYSA-N
• SMILES： N1(CC#N)CCN(C)CCCN(C)CCN(C)CCC1

Computed Properties

• Exact Mass: 281.25794601g/mol
• Monoisotopic Mass: 281.25794601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines